BENGHE Foundational & Exploratory

Check Availability & Pricing

thermodynamic stability and properties of cupric
bromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cupric bromide

An In-depth Technical Guide to the Thermodynamic Stability and Properties of Cupric
Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cupric bromide (CuBrz), an inorganic compound with the chemical formula CuBrz, is a subject
of significant interest in various fields of chemical research and industrial application. It serves
as a key reagent in organic synthesis, particularly as a brominating agent and a catalyst.[1][2]
[3] Its utility also extends to photographic processing as an intensifier and in the construction of
copper vapor lasers used in dermatological treatments.[1][2][3] A thorough understanding of its
thermodynamic stability and physicochemical properties is paramount for its effective and safe
utilization in these applications. This guide provides a comprehensive overview of the core
thermodynamic and physical characteristics of cupric bromide, detailed experimental
protocols for its characterization, and a discussion of its stability and reactivity.

Thermodynamic Properties

The thermodynamic stability of cupric bromide is a critical factor in its handling, storage, and
application. Key thermodynamic parameters have been determined through various
experimental techniques. Upon heating, cupric bromide is known to undergo thermal
decomposition, releasing bromine gas to form cuprous bromide (CuBr).[2][3] Studies have
investigated this decomposition at temperatures around 220°C.[4]
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Table 1: Thermodynamic Data for Cupric Bromide

Property Value Reference(s)
Melting Point 498 °C (771 K) [1151e][7181e110]
Boiling Point 900 °C (1173 K) [1][6][71[8]

Standard Molar Enthalpy of

) -143 kJ/mol [11]
Formation (AfH®)
-141.8 kJ/mol [12][13][14]
-33.10 = 0.4 kcal/mol (~ -138.5

[15]
kJ/mol)
Standard Molar Gibbs Free
) -131.1 kJ/mol [11]

Energy of Formation (AfG°)
Standard Molar Entropy (S°) 146 J/(mol-K) [11]

Physicochemical Properties

Cupric bromide is a black or grayish-black crystalline solid.[3][10][16] It is known to be
deliquescent, readily absorbing moisture from the air.[2][3][16]

Table 2: Physicochemical Properties of Cupric Bromide
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Property Value Reference(s)

Black, almost black, or grayish-
Appearance _ [3][8][10][16]
black crystalline powder.

Molecular Weight 223.35 g/mol [8]

Density 4.71 - 4.77 glcm3 at 20-25 °C [5171I81[L1][17][18]
Monoclinic, Space Group:

Crystal Structure [1][2]
C2/m

] a=714 pm,b =346 pm,c =
Lattice Constants [1]
718 pm, B = 121° 15'

Water: Very soluble (55.7
/100 mL at 20 °C).[1][17]
Solubility increases with
temperature (107.5 g/100g at

. 0°C, 126.8 g/100g at 20°C).

Solubility _ ) [L][2][3][11][17]

[11] Other Solvents: Soluble in
alcohol, acetone, ammonia,
and pyridine.[1][2][3][11]
Insoluble in benzene, ether,
and sulfuric acid.[1][3][11]

Incompatible with alkali metals
and moisture.[5] Reacts
violently with potassium.[5]
Reactivity Used as a brominating agent [1][5]
in organic synthesis, for
example, in the formation of

alpha-bromo ketones.[1]

Experimental Protocols

Characterization of the thermodynamic and structural properties of cupric bromide involves
several key analytical techniques.

Synthesis of Cupric Bromide
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A common laboratory-scale synthesis of cupric bromide involves the reaction of copper(ll)
oxide with hydrobromic acid.[1][3]

Equation: CuO(s) + 2HBr(aq) — CuBrz(aq) + H20(l)

The anhydrous form can be obtained by concentrating the resulting solution and removing the
water, for instance, by vacuum evaporation over a desiccant like sulfuric acid.[3][15]

Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC)

TGA and DSC are essential thermal analysis techniques to determine the decomposition
temperature and phase transition enthalpies of cupric bromide.

o Objective: To determine the thermal stability, decomposition temperature, and melting point
of CuBr2.

¢ |nstrumentation: A simultaneous TGA-DSC instrument.
o Methodology:

o Asmall, precisely weighed sample of anhydrous CuBr: (typically 5-10 mg) is placed in an
inert crucible (e.g., alumina or platinum).

o The crucible is placed in the TGA-DSC furnace.

o The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere
(e.g., nitrogen or argon) to prevent oxidation.

o The TGA measures the change in mass as a function of temperature, while the DSC
measures the heat flow to or from the sample.

o A sharp mass loss in the TGA curve indicates decomposition. The onset temperature of
this mass loss is taken as the decomposition temperature.

o An endothermic peak in the DSC curve corresponding to the melting point (498 °C) will be
observed. Another endothermic event will correspond to the decomposition.
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Sample Preparation Thermal Analysis

Weigh 5-10 mg Place in
of CuBr2 inert crucible

Data Acquisition & Analysis

Load into He(:t 2L i%nfé?;tir:?te > Record Mass Change (TGA) Identify Melting Point
TGA-DSC g & Heat Flow (DSC) & Decomposition Temp.

in N2 atmosphere

Click to download full resolution via product page

TGA-DSC Experimental Workflow for CuBr-.

X-Ray Diffraction (XRD)

XRD is the definitive method for confirming the crystal structure and phase purity of cupric
bromide.

e Objective: To verify the monoclinic crystal structure of CuBrz and identify any impurities.
 Instrumentation: A powder X-ray diffractometer with a Cu Ka radiation source.

o Methodology:

[e]

A finely ground powder sample of anhydrous CuBr: is prepared.
o The powder is mounted onto a sample holder.

o The sample is irradiated with monochromatic X-rays over a range of 26 angles (e.g., 10-
90°).

o The detector records the intensity of the diffracted X-rays at each angle.

o The resulting diffraction pattern (a plot of intensity vs. 20) is compared to a reference
pattern from a crystallographic database (e.g., the International Centre for Diffraction Data)
to confirm the identity and crystal structure of the compound.[19][20]

Stability and Reactivity
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Cupric bromide's stability is influenced by temperature, moisture, and the presence of other
chemical agents.

Thermal Decomposition

As previously noted, CuBr2 decomposes upon heating to form cuprous bromide (CuBr) and
bromine gas. This redox reaction is a key aspect of its high-temperature chemistry.

Equation: 2CuBrz(s) — 2CuBr(s) + Brz(g)

This decomposition is relevant in applications like copper vapor lasers, where the vapor is
formed in-situ.[1][3]

Cupric Bromide (CuBr2)
(Solid, Black)

Cuprous Bromide (CuBr) Bromine (Brz2)
(Solid) (Gas)

Click to download full resolution via product page

Thermal Decomposition of Cupric Bromide.

Reactivity with Other Substances

Cupric bromide is a versatile reagent. It is hygroscopic and should be stored in a dry
environment.[2][3][7] Its reactivity with alkali metals, particularly potassium, is violent.[5] In
organic chemistry, its ability to act as a source of bromine is leveraged in various
transformations. For instance, it is used for the a-bromination of ketones.[1]

Safety Considerations

Cupric bromide is harmful if swallowed and can cause irritation to the skin, eyes, and
respiratory tract.[1] It is reported to affect the central nervous system, brain, liver, and kidneys
upon significant exposure.[1] Appropriate personal protective equipment, including gloves and

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b045440?utm_src=pdf-body
https://en.wikipedia.org/wiki/Copper(II)_bromide
https://www.funcmater.com/cupric-bromide-uses-benefits-side-effects.html
https://www.benchchem.com/product/b045440?utm_src=pdf-body-img
https://www.benchchem.com/product/b045440?utm_src=pdf-body
https://www.benchchem.com/product/b045440?utm_src=pdf-body
https://www.chemicalbook.com/article/cupric-bromide-properties-composition-applications-and-storage.htm
https://www.funcmater.com/cupric-bromide-uses-benefits-side-effects.html
https://www.wwmponline.com/chemicals/reagents/copper-ii-bromide-500g-61283351
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9307690.aspx
https://en.wikipedia.org/wiki/Copper(II)_bromide
https://www.benchchem.com/product/b045440?utm_src=pdf-body
https://en.wikipedia.org/wiki/Copper(II)_bromide
https://en.wikipedia.org/wiki/Copper(II)_bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

safety glasses, should be worn when handling this compound. All work should be conducted in
a well-ventilated area or a fume hood.

Conclusion

Cupric bromide is a compound with well-defined, albeit somewhat variable in literature,
thermodynamic and physicochemical properties. Its thermal instability at elevated
temperatures, leading to the formation of cuprous bromide, is a key characteristic. The
methodologies of TGA, DSC, and XRD are crucial for the comprehensive characterization of its
stability and structure. A thorough understanding of these properties is essential for
researchers and professionals in chemistry and materials science to ensure its safe and
effective application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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